N-hydroxy-6-methyl-3-Pyridinecarboximidamide
Overview
Description
N-hydroxy-6-methyl-3-Pyridinecarboximidamide is a chemical compound with the molecular formula C7H9N3O . It has a molecular weight of 151.17 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9N3O/c1-5-2-3-6(4-9-5)7(8)10-11/h2-4,11H,1H3,(H2,8,10) . This code provides a specific representation of the molecular structure of the compound.Scientific Research Applications
Synthesis and Applications in Medicinal Chemistry
N-hydroxy-6-methyl-3-pyridinecarboximidamide derivatives, including N’-hydroxy-N-alkylpyridinecarboximidamides and N’-hydroxy-N,N-dialkylpyridinecarboximidamides, have garnered interest due to their diverse potential applications, particularly in medicinal chemistry. Aksamitowski et al. (2017) reported efficient synthesis methods for these compounds, indicating their significance in the development of novel therapeutic agents (Aksamitowski, Wieszczycka, Wojciechowska, Wojciechowska, & Framski, 2017).
Chemical Modifications for Enhanced Biological Properties
The chemical modification of pyridine moieties in molecules like N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides has been explored to optimize their biological properties. Ukrainets et al. (2015) investigated the displacement of the methyl group in position 8 of pyrido[1,2-a]pyrimidine nucleus to enhance analgesic properties, demonstrating the versatility of pyridine derivatives in drug development (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).
Catalytic Synthesis in Organic Chemistry
This compound derivatives have also been used in organic chemistry, particularly in catalytic synthesis. Bäuerlein et al. (2009) demonstrated the selective formation of 8-hydroxy-6-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine via a tandem hydroformylation-cyclization sequence using Rh-catalysts. This represents a novel one-pot catalytic synthesis of bicyclic imidazole derivatives, highlighting the compound's utility in complex organic syntheses (Bäuerlein, Gonzalez, Weemers, Lutz, Spek, Vogt, & Müller, 2009).
Research on Carcinogenic Properties
While exploring carcinogenic properties of certain compounds, the metabolism of related pyridine derivatives has been studied. For instance, Buonarati et al. (1992) investigated the metabolism of 2-amino-1-methyl-6-phenylimidazo[4,5-b]-pyridine (PhIP), a heterocyclic amine carcinogen found in cooked meats, in mice. Such studies contribute to understanding the metabolic pathways and potential health risks associated with related compounds (Buonarati, Roper, Morris, Happe, Knize, & Felton, 1992).
Properties
IUPAC Name |
N'-hydroxy-6-methylpyridine-3-carboximidamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O/c1-5-2-3-6(4-9-5)7(8)10-11/h2-4,11H,1H3,(H2,8,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDXMAQYWYAORDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C=C1)C(=NO)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NC=C(C=C1)/C(=N/O)/N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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